Sub-picogram level sensitivity in HIV diagnostics achieved with the europium nanoparticle immunoassay through metal enhanced fluorescence

Nanoscale Advances Pub Date: 2018-08-24 DOI: 10.1039/C8NA00019K

Abstract

We describe a novel application of Metal Enhanced Fluorescence (MEF) to immunoassays for boosting the signal through a single step modification of the europium nanoparticle based immunoassay with addition of gold nanoparticles. The new limit of detection was found to be 0.19 pg mL−1 which was much lower than that of the conventional assay which was around 1.80 pg mL−1, thus achieving a ten-fold increase in the limit of detection of p24, an early biomarker for HIV infections. Real world applications of the new technique were demonstrated with the commercially available Perkin Elmer Alliance kits greatly improving their sensitivity limits, thus demonstrating that the sensitivity and reproducibility of this approach are as good as those of high-end, sensitive immunoassays. The results of this study pave the way for the development of a highly sensitive screening protocol based on any fluorescent nanoparticle based immunoassay.

Graphical abstract: Sub-picogram level sensitivity in HIV diagnostics achieved with the europium nanoparticle immunoassay through metal enhanced fluorescence
Sub-picogram level sensitivity in HIV diagnostics achieved with the europium nanoparticle immunoassay through metal enhanced fluorescence
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